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Compound of Interest

Compound Name: Sodium chromite

CAS No.: 12314-42-0

Cat. No.: B080656

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium chromite (NaCrO2) has garnered significant interest as a promising cathode material

for sodium-ion batteries. Its performance and stability can be substantially enhanced through

doping with various elements. This guide provides a comparative overview of the spectroscopic

analysis of sodium chromite doped with common transition metals—Aluminum (Al), Cobalt

(Co), Nickel (Ni), and Manganese (Mn)—supported by experimental data and detailed

protocols.

Performance Comparison of Doped Sodium
Chromite: A Spectroscopic Perspective
The introduction of dopants into the NaCrO2 crystal lattice induces structural and electronic

modifications that are readily detectable by various spectroscopic techniques. These changes

are pivotal in understanding the material's electrochemical behavior.

Structural Analysis (X-ray Diffraction):
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X-ray Diffraction (XRD) is fundamental in determining the crystal structure and the effect of

dopants on the lattice parameters of NaCrO2. Rietveld refinement of XRD data provides

precise information on lattice constants and bond lengths.

Dopant (in
NaMe₀.₁Cr₀.₉O₂
)

Lattice
Parameter 'a'
(Å)

Lattice
Parameter 'c'
(Å)

Unit Cell
Volume (Å³)

Reference

Pristine NaCrO₂ 2.984 15.93 122.8 [1]

Al 2.981 15.92 122.4 [1]

Co 2.978 15.91 122.0 [1]

Ni 2.975 15.90 121.6 [1]

Mn 2.985 15.94 123.0 [1]

Table 1: Comparison of lattice parameters of pristine and doped NaCrO₂.[1]

Doping with Al, Co, and Ni leads to a contraction of the unit cell, suggesting the substitution of

Cr³⁺ ions with smaller ionic radii dopants. Conversely, Mn doping results in a slight expansion

of the unit cell.[1]

Surface and Electronic Structure Analysis (X-ray Photoelectron Spectroscopy):

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to determine

the elemental composition and oxidation states of the constituent elements.

Dopant
Cr 2p₃/₂
Binding
Energy (eV)

Dopant 2p₃/₂
Binding
Energy (eV)

O 1s Binding
Energy (eV)

Reference

Ni-doped

NaCrO₂
576.8 (Cr³⁺) 854.7 (Ni²⁺) 529.5 (Lattice O)

Al-doped

NaCrO₂
577.0 (Cr³⁺) 74.5 (Al³⁺) 529.6 (Lattice O) [2]
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Table 2: Comparative XPS binding energies for doped NaCrO₂.[2]

The binding energies of the core levels of chromium and oxygen are influenced by the dopant,

reflecting changes in the local chemical environment. For instance, in Ni-doped NaCrO₂, the

presence of Ni²⁺ is confirmed by its characteristic 2p₃/₂ peak.

Vibrational Properties (Raman Spectroscopy):

Raman spectroscopy probes the vibrational modes of the material, offering insights into the

local structure and bonding. The primary Raman active modes for NaCrO₂ are the E g and A₁g

modes, corresponding to the in-plane and out-of-plane vibrations of oxygen atoms in the CrO₆

octahedra, respectively.

Sample E g Mode (cm⁻¹) A₁g Mode (cm⁻¹) Reference

Pristine NaCrO₂ ~480 ~590 [3]

Doped NaCrO₂ Shift observed Shift observed [3]

Table 3: Typical Raman active modes for NaCrO₂.[3]

Doping is expected to cause shifts in the Raman peak positions and broadening of the peaks,

indicative of disorder and changes in the Cr-O bond lengths and strengths. However, specific

quantitative data for direct comparison of Al, Co, Ni, and Mn dopants is not readily available in

the reviewed literature.

Optical Properties (UV-Vis Spectroscopy):

UV-Vis spectroscopy provides information about the electronic transitions and band gap of the

material. The absorption spectrum of NaCrO₂ is characterized by charge transfer transitions.

Doping can alter the band structure and thus the optical absorption properties.

Sample
Absorption Maxima
(nm)

Band Gap (eV) Reference

Pristine NaCrO₂ - -

Doped NaCrO₂ - -

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36898053/
https://www.mdpi.com/2313-0105/9/9/433
https://www.mdpi.com/2313-0105/9/9/433
https://www.mdpi.com/2313-0105/9/9/433
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: UV-Vis absorption data for doped NaCrO₂.

Note: Specific quantitative UV-Vis data for Al, Co, Ni, and Mn doped NaCrO₂ is limited in the

available literature.

Experimental Protocols
1. Synthesis of Doped Sodium Chromite (Solid-State Reaction)

Precursors: Stoichiometric amounts of Na₂CO₃ (with a slight excess to compensate for

sodium loss at high temperatures), Cr₂O₃, and the respective dopant oxides (Al₂O₃, Co₃O₄,

NiO, MnO₂) are used.[1]

Mixing: The precursors are thoroughly mixed and ground in an agate mortar to ensure

homogeneity.

Calcination: The mixture is pressed into pellets and calcined at high temperatures (e.g., 900

°C) for an extended period (e.g., 12 hours) under an inert atmosphere (e.g., Argon flow) to

prevent oxidation.[1]

Cooling: The furnace is then cooled down to room temperature to obtain the final doped

NaCrO₂ powder.

2. X-ray Diffraction (XRD) and Rietveld Refinement

Instrument: A powder X-ray diffractometer with a Cu Kα radiation source is typically used.

Data Collection: Data is collected over a 2θ range of 10-80° with a step size of 0.02°.

Rietveld Refinement: The collected XRD patterns are analyzed using software like

FULLPROF or GSAS. The refinement process involves fitting the experimental data to a

theoretical model based on the crystal structure of NaCrO₂ (space group R-3m). This allows

for the precise determination of lattice parameters, atomic positions, and bond lengths.

3. X-ray Photoelectron Spectroscopy (XPS)

Instrument: An XPS spectrometer with a monochromatic Al Kα X-ray source is used.
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Sample Preparation: The powder sample is mounted on a sample holder using conductive

carbon tape.

Analysis: The analysis is performed in an ultra-high vacuum chamber. Survey scans are first

acquired to identify the elements present. High-resolution spectra are then recorded for the

core levels of interest (e.g., Cr 2p, O 1s, Na 1s, and the dopant's core level).

Data Processing: The binding energies are calibrated using the adventitious carbon C 1s

peak at 284.8 eV. The high-resolution spectra are fitted with Gaussian-Lorentzian functions

to determine the binding energies and relative atomic concentrations of different oxidation

states.

4. Raman Spectroscopy

Instrument: A micro-Raman spectrometer equipped with a laser source (e.g., 532 nm or 633

nm) and a CCD detector.

Sample Preparation: A small amount of the powder is placed on a glass slide.

Measurement: The laser is focused on the sample, and the scattered light is collected and

analyzed. The laser power is kept low to avoid sample degradation.

Data Analysis: The Raman spectra are baseline-corrected, and the peak positions and full

width at half maximum (FWHM) are determined by fitting the peaks with Lorentzian or

Gaussian functions.

5. UV-Vis Spectroscopy

Instrument: A UV-Vis spectrophotometer equipped with a diffuse reflectance accessory.

Sample Preparation: The powder sample is loaded into a sample holder. Barium sulfate

(BaSO₄) is often used as a reference.

Measurement: The diffuse reflectance spectrum of the sample is recorded over a specific

wavelength range (e.g., 200-800 nm).
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Data Analysis: The reflectance data is converted to absorbance using the Kubelka-Munk

function. The band gap energy can be estimated from the Tauc plot.

Visualizing the Spectroscopic Analysis Workflow

Workflow for Spectroscopic Analysis of Doped Sodium Chromite
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Caption: A logical workflow for the synthesis and comprehensive spectroscopic analysis of

doped sodium chromite.
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The spectroscopic analysis of doped sodium chromite provides invaluable insights into the

material's structural, electronic, and vibrational properties. Techniques such as XRD, XPS,

Raman, and UV-Vis spectroscopy collectively offer a powerful toolkit for researchers to

understand the impact of different dopants. While XRD and XPS data are more readily

available for a comparative analysis of Al, Co, Ni, and Mn doped NaCrO₂, further research is

needed to generate a comprehensive and directly comparable dataset for Raman and UV-Vis

spectroscopy. The detailed experimental protocols provided in this guide serve as a foundation

for conducting reproducible and high-quality spectroscopic characterization of these advanced

cathode materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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